![molecular formula C14H11N3O3S B5659201 N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-furamide](/img/structure/B5659201.png)
N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-furamide
Description
“N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-furamide” is a complex organic compound. It contains a 1,3,4-thiadiazole moiety, which is a five-membered heterocyclic ring structure containing three carbon atoms, one nitrogen atom, and one sulfur atom . The 1,3,4-thiadiazole moiety is known to exhibit a wide range of biological activities such as anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial properties .
Molecular Structure Analysis
The molecular structure of a compound is responsible for its various pharmacological activities. Heterocyclic moieties like 1,3,4-thiadiazole have diverse activities . The exact molecular structure of “N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-furamide” is not provided in the available literature.Scientific Research Applications
- Over the last few years, Rydberg atom arrays have emerged as a powerful platform for quantum technologies. These arrays find applications in quantum sensing, quantum computing, and simulation .
- The loading of single atoms into optical tweezers is stochastic, with a probability (η) for a trap to be loaded at any given time. For usual loading of single alkali atoms from a magneto-optical trap, η is approximately 0.5. However, more elaborate cooling schemes or alkaline-earth metal species have demonstrated higher loading probabilities, ranging from 0.8 to 0.96 .
- The realization of large assembled arrays of more than 300 single rubidium-87 (87Rb) atoms trapped in optical tweezers in a cryogenic environment at ∼4 K has been achieved. For arrays with Na = 324 atoms, the assembly process results in defect-free arrays in approximately 37% of the realizations. To achieve this high assembling efficiency, researchers equalize the loading probability of the traps within the array using a closed-loop optimization of the power of each optical tweezer, based on the analysis of the fluorescence time traces of atoms loaded in the traps .
- “CBMicro_022611” (also known as 8-chloro-5-nitroquinoline) can serve as a building block in chemical synthesis. Researchers can use it to create more complex molecules or functionalize other compounds .
Quantum Technologies and Rydberg Atom Arrays
Chemical Synthesis and Reagent Development
properties
IUPAC Name |
N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O3S/c1-19-10-6-4-9(5-7-10)13-16-17-14(21-13)15-12(18)11-3-2-8-20-11/h2-8H,1H3,(H,15,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDGHWFHXBAMOOO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C(S2)NC(=O)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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